Cas no 55043-49-7 (2-chloro-3,4-dihydro-2H-1,4-benzothiazin-3-one)

2-chloro-3,4-dihydro-2H-1,4-benzothiazin-3-one structure
55043-49-7 structure
Product Name:2-chloro-3,4-dihydro-2H-1,4-benzothiazin-3-one
CAS No:55043-49-7
MF:C8H6ClNOS
MW:199.657339572906
MDL:MFCD20621416
CID:352968
PubChem ID:12218599
Update Time:2025-04-19

2-chloro-3,4-dihydro-2H-1,4-benzothiazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 2H-1,4-Benzothiazin-3(4H)-one, 2-chloro-
    • 2-chloro-4H-1,4-benzothiazin-3-one
    • 2-chloro-3,4-dihydro-2H-1,4-benzothiazin-3-one
    • ONZFKCLIDSARQT-UHFFFAOYSA-N
    • 2-chloro-3-oxo-3,4-dihydro-2H-1,4-benzothiazine
    • 2-chloro-2H-1,4-benzothiazine-3(4H)-one
    • 55043-49-7
    • 2-chloro-3,4-dihydro-3-oxo-2H-1,4-benzothiazine
    • SCHEMBL4325934
    • DTXSID80480987
    • MDL: MFCD20621416
    • Inchi: 1S/C8H6ClNOS/c9-7-8(11)10-5-3-1-2-4-6(5)12-7/h1-4,7H,(H,10,11)
    • InChI Key: ONZFKCLIDSARQT-UHFFFAOYSA-N
    • SMILES: ClC1C(NC2C=CC=CC=2S1)=O

Computed Properties

  • Exact Mass: 198.98598
  • Monoisotopic Mass: 198.9858627g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 29.1

2-chloro-3,4-dihydro-2H-1,4-benzothiazin-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-253064-1.0g
2-chloro-3,4-dihydro-2H-1,4-benzothiazin-3-one
55043-49-7
1.0g
$1133.0 2023-03-01
Enamine
EN300-253064-2.5g
2-chloro-3,4-dihydro-2H-1,4-benzothiazin-3-one
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Enamine
EN300-253064-5.0g
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55043-49-7
5.0g
$2976.0 2023-03-01
Enamine
EN300-253064-10.0g
2-chloro-3,4-dihydro-2H-1,4-benzothiazin-3-one
55043-49-7
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$3742.0 2023-03-01
Enamine
EN300-253064-1g
2-chloro-3,4-dihydro-2H-1,4-benzothiazin-3-one
55043-49-7
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$1133.0 2023-09-14
Enamine
EN300-253064-5g
2-chloro-3,4-dihydro-2H-1,4-benzothiazin-3-one
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Enamine
EN300-253064-10g
2-chloro-3,4-dihydro-2H-1,4-benzothiazin-3-one
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